![molecular formula C25H30FN3O3S B2779065 1-ethyl-6-fluoro-7-(4-propylpiperazin-1-yl)-3-tosylquinolin-4(1H)-one CAS No. 892762-84-4](/img/structure/B2779065.png)
1-ethyl-6-fluoro-7-(4-propylpiperazin-1-yl)-3-tosylquinolin-4(1H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-ethyl-6-fluoro-7-(4-propylpiperazin-1-yl)-3-tosylquinolin-4(1H)-one, also known as EF-1, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, such as medicinal chemistry, pharmacology, and biochemistry. EF-1 is a quinolone derivative that has been synthesized through various methods, including the condensation of 6-fluoro-1-ethylquinolin-4-one with 4-propylpiperazine and subsequent tosylation.
Scientific Research Applications
Synthesis and Antibacterial Activity
Fluoroquinolones, including compounds with similar structural motifs to the queried chemical, are extensively studied for their potent antibacterial properties. Research has explored various fluoroquinolone derivatives for their effectiveness against a range of bacterial infections. For instance, studies have synthesized and evaluated the antibacterial and pharmacological properties of temafloxacin hydrochloride, a compound within the same class, demonstrating broad-spectrum antimicrobial activity (Chu et al., 1991). Similarly, novel 1-cyclopropyl-6-fluoro-4-oxo-7-(4-substitutedpiperazin-1-yl)-1,4-dihydroquinoline-3-carboxylic acid analogues have been synthesized and shown promising anti-tubercular and antibacterial activity (Narva Suresh et al., 2014).
Structural and Activity Relationships
The structure-activity relationship (SAR) of fluoroquinolones is a key focus in research to optimize their antibacterial efficacy. Studies have indicated that the introduction of certain substituents can significantly enhance activity. For example, compounds exhibiting variations in the piperazinyl group attached to the quinolone core have been synthesized to investigate their impact on antibacterial potency (Cooper et al., 1990). These investigations provide valuable insights into designing more effective antibacterial agents by modifying the fluoroquinolone scaffold.
Application in Drug Development
The development of fluoroquinolone derivatives for therapeutic use is an area of significant interest. Research efforts aim to synthesize compounds with improved pharmacological profiles, targeting a broad spectrum of bacterial pathogens. For instance, the synthesis and evaluation of fluoroquinolone-based thiazolidinones for their antimicrobial activity highlight the potential for developing new drugs that address resistance issues (Patel & Patel, 2010).
properties
IUPAC Name |
1-ethyl-6-fluoro-3-(4-methylphenyl)sulfonyl-7-(4-propylpiperazin-1-yl)quinolin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H30FN3O3S/c1-4-10-27-11-13-29(14-12-27)23-16-22-20(15-21(23)26)25(30)24(17-28(22)5-2)33(31,32)19-8-6-18(3)7-9-19/h6-9,15-17H,4-5,10-14H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
APLIADMHXUCAMI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN1CCN(CC1)C2=C(C=C3C(=C2)N(C=C(C3=O)S(=O)(=O)C4=CC=C(C=C4)C)CC)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H30FN3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
471.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.